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Compound of Interest

Compound Name: Tsugalactone

Cat. No.: B1150579 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides a comprehensive technical overview of Tsugaforrestolide, a recently identified

bisabolane-type sesquiterpene lactone. As the term "Tsugalactone" does not correspond to a

recognized chemical entity in major databases, this guide focuses on the scientifically

characterized Tsugaforrestolide, isolated from the coniferous tree Tsuga forrestii.

Chemical Identity and Properties
Tsugaforrestolide is a structurally unique sesquiterpenoid featuring a C-15 carboxylated

bisabolane skeleton with a 12,9-lactone moiety.[1][2] To date, a specific CAS Registry Number

and a standardized IUPAC name for Tsugaforrestolide have not been publicly indexed. The

elucidation of its chemical structure and absolute configuration was achieved through a

combination of advanced spectroscopic methods, including GIAO NMR calculations with DP4+

probability analysis, electronic circular dichroism (ECD), and single-crystal X-ray diffraction

analysis.[1][2]

Table 1: Chemical and Physical Properties of Tsugaforrestolide
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Property Value Reference

Molecular Formula C₁₅H₂₂O₃ [1] (inferred from structure)

Molecular Weight 250.34 g/mol (Calculated)

Class
Bisabolane-type sesquiterpene

lactone

Source Organism Tsuga forrestii

Biological Activity and Mechanism of Action
Tsugaforrestolide has demonstrated significant anti-inflammatory properties. The primary

reported biological activity is the potent inhibition of lipopolysaccharide (LPS)-induced nitric

oxide (NO) production in RAW 264.7 macrophage cells.

Table 2: In Vitro Anti-inflammatory Activity of Tsugaforrestolide

Assay Cell Line IC₅₀ Value
Positive
Control

IC₅₀ of
Control

Reference

LPS-induced

Nitric Oxide

(NO)

Production

RAW 264.7

macrophages
7.1 µM BAY11-7082 8.7 µM

The inhibition of NO production, a key mediator in inflammatory processes, suggests that

Tsugaforrestolide may exert its anti-inflammatory effects through modulation of inflammatory

signaling pathways. A likely target is the Nuclear Factor-kappa B (NF-κB) signaling pathway, a

central regulator of inflammatory gene expression, including the inducible nitric oxide synthase

(iNOS) responsible for NO production.

Below is a proposed logical workflow for the anti-inflammatory action of Tsugaforrestolide

based on its observed effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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